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Compound of Interest

Compound Name: Dimethyl 5-nitroisophthalate

Cat. No.: B082987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the core chemical and

physical properties of Dimethyl 5-nitroisophthalate. It includes a detailed summary of its

properties in a structured format, experimental protocols for its synthesis, and visualizations of

its synthetic utility. This document is intended to serve as a valuable resource for professionals

in research, chemical synthesis, and drug development.

Core Chemical and Physical Properties
Dimethyl 5-nitroisophthalate is a chemical compound that serves as a key intermediate in

various organic syntheses.[1] Its fundamental properties are summarized below for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₀H₉NO₆ [1][2]

Molecular Weight 239.18 g/mol [1][3]

CAS Number 13290-96-5 [1][3]

Appearance
Slightly yellow fine crystalline

powder
[1]

Melting Point 123-125 °C [1][3]

Boiling Point 381.83°C (rough estimate) [1]

Density 1.4504 g/cm³ (rough estimate) [1][4]

Refractive Index 1.5310 (estimate) [1][4]

Solubility

Freely soluble in anhydrous

formic acid; sparingly soluble

in DMF; very slightly soluble in

ether and MDC; practically

insoluble in alcohol and water.

Soluble in Toluene.

[1][4]

Storage
Room Temperature, sealed in

a dry place.
[1][4]

Spectral Data
Comprehensive spectral data is available for Dimethyl 5-nitroisophthalate, which is crucial for

its identification and characterization.

¹H NMR: Spectral data is available and can be found through various chemical databases.[5]

[6]

IR Spectrum: Infrared spectroscopy data is available, with spectra provided from KBr-Pellet

and gas-phase techniques.[2][5][7][8]

Mass Spectrometry: GC-MS data is available for this compound.[5][9]
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Experimental Protocols
Synthesis of Dimethyl 5-nitroisophthalate
A common method for the synthesis of Dimethyl 5-nitroisophthalate is through the

esterification of 5-nitroisophthalic acid.[10]

Materials:

5-nitroisophthalic acid (5.0 g)

Methanol (33.3 mL)

Concentrated sulfuric acid (1.0 mL)

100 mL three-necked round-bottomed flask

Condenser

Electric stirrer

Thermometer

Procedure:

To a 100 mL three-necked round-bottomed flask equipped with a condenser, electric stirrer,

and thermometer, add 5.0 g of 5-nitroisophthalic acid and 33.3 mL of methanol.[10]

Stir the mixture at room temperature under a nitrogen atmosphere for approximately 3

minutes until the solid is completely dissolved, resulting in a colorless, transparent solution.

[10]

Slowly add 1.0 mL of concentrated sulfuric acid dropwise to the solution.[10]

Heat the mixture to reflux. A white solid precipitate will be observed after about 3 hours.[10]

Monitor the reaction progress using thin-layer chromatography (TLC) with a mobile phase of

dichloromethane:methanol (10:1).[10]
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Once the reaction is complete, cool the flask to room temperature to allow for crystallization.

[10]

Collect the solid product by filtration.[10]

Wash the filter cake with deionized water.[10]

Dry the product to obtain Dimethyl 5-nitroisophthalate. The reported yield for this method

is 98%.[10]

Applications in Organic Synthesis
Dimethyl 5-nitroisophthalate is a valuable starting reagent for the synthesis of more complex

molecules.[1][3] It has been utilized in the preparation of 5-nitro-1,3-bis(ethylenediamine) and

5-nitroisophthaldihydrazide.[1][3]

Dimethyl 5-nitroisophthalate
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5-nitroisophthaldihydrazideSynthesis via hydrazinolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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